Cas no 5805-25-4 (2-tridecyl-1H-benzimidazole)

• Product Name: 2-tridecyl-1H-benzimidazole
• CAS No: 5805-25-4
• MF: C₂₀H₃₂N₂
• MW: 300.481485366821
• CID: 1608123
• PubChem ID: 252337
• Update Time: 2025-04-21

2-tridecyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-tridecyl-1H-benzimidazole
• 1H-benzimidazole, 2-tridecyl-
• NSC74054
• CHEMBL169212
• NSC-74054
• BDBM50404936
• SCHEMBL3166862
• DTXSID10973630
• 5805-25-4
• AKOS024349850

• Inchi： 1S/C20H32N2/c1-2-3-4-5-6-7-8-9-10-11-12-17-20-21-18-15-13-14-16-19(18)22-20/h13-16H,2-12,17H2,1H3,(H,21,22)
• InChI Key： OZRZZNNKEBHRGQ-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C1CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 300.25676
• Monoisotopic Mass: 300.257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 0.97
• Boiling Point: 465.4°C at 760 mmHg
• Flash Point: 225.5°C
• Refractive Index: 1.54
• PSA: 28.68